Cas no 86707-88-2 (2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-)

2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans- structure
86707-88-2 structure
Product Name:2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-
CAS No:86707-88-2
MF:C8H10O4
MW:170.162602901459
CID:660853
PubChem ID:71413762
Update Time:2025-04-19

2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-
    • DTXSID80833272
    • (2S,6S)-6-Methyl-5-oxo-5,6-dihydro-2H-pyran-2-yl acetate
    • 86707-88-2
    • Inchi: 1S/C8H10O4/c1-5-7(10)3-4-8(11-5)12-6(2)9/h3-5,8H,1-2H3/t5-,8-/m0/s1
    • InChI Key: GMRFAZZMYGJAQO-XNCJUZBTSA-N
    • SMILES: O1[C@H](C=CC([C@@H]1C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 170.05790880g/mol
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.6Ų
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